Cas no 865375-46-8 (6-Vinyl-1H-indole)

• Product Name: 6-Vinyl-1H-indole
• CAS No: 865375-46-8
• MF: C₁₀H₉N
• MW: 143.185162305832
• MDL: MFCD18072799
• CID: 829663
• PubChem ID: 55300242
• Update Time: 2025-06-11

6-Vinyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-Vinyl-1H-indole
• 6-ethenyl-1H-indole
• EN300-387521
• DTXSID10717672
• AKOS006379959
• SCHEMBL8837852
• 865375-46-8

• MDL： MFCD18072799
• Inchi： 1S/C10H9N/c1-2-8-3-4-9-5-6-11-10(9)7-8/h2-7,11H,1H2
• InChI Key： MDAMSCNARAPEIQ-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC(C=C)=CC1=2

Computed Properties

• Exact Mass: 143.073
• Monoisotopic Mass: 143.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 15.8A^2

Experimental Properties

• PSA: 15.79000
• LogP: 2.81090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-Vinyl-1H-indole

Introduction to 6-Vinyl-1H-indole (CAS No. 865375-46-8)

6-Vinyl-1H-indole, with the CAS number 865375-46-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its unique structural features, which include a vinyl group attached to the indole ring. The indole scaffold is a fundamental building block in the synthesis of numerous biologically active molecules, making 6-Vinyl-1H-indole an important intermediate in various chemical and pharmaceutical processes.

The chemical structure of 6-Vinyl-1H-indole consists of a seven-membered indole ring with a vinyl group at the 6-position. This configuration imparts unique reactivity and physical properties to the molecule, which can be exploited in a variety of synthetic transformations. The indole ring itself is known for its aromatic stability and ability to participate in π-stacking interactions, which are crucial in many biological processes and supramolecular assemblies.

In recent years, significant research has been devoted to understanding the potential applications of 6-Vinyl-1H-indole. One of the key areas of interest is its role as a precursor in the synthesis of bioactive compounds. For instance, studies have shown that derivatives of 6-Vinyl-1H-indole exhibit potent anti-inflammatory and anticancer activities. These findings have opened up new avenues for drug discovery and development, particularly in the treatment of chronic diseases and cancer.

The synthetic versatility of 6-Vinyl-1H-indole has also been explored in materials science. Researchers have utilized this compound as a building block for the preparation of functional polymers and organic semiconductors. The presence of the vinyl group allows for facile polymerization reactions, leading to materials with tunable electronic and optical properties. These materials have found applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

In the realm of medicinal chemistry, 6-Vinyl-1H-indole has been investigated for its potential as a scaffold for drug design. The indole ring is a common motif in many approved drugs, including serotonin receptor modulators and anticancer agents. By modifying the vinyl group or other substituents on the indole ring, chemists can fine-tune the pharmacological properties of these molecules. Recent studies have demonstrated that certain derivatives of 6-Vinyl-1H-indole exhibit enhanced binding affinity to specific protein targets, making them promising candidates for therapeutic development.

The synthesis of 6-Vinyl-1H-indole has been optimized through various methods, including palladium-catalyzed cross-coupling reactions and transition-metal-free approaches. These synthetic routes have been designed to improve yield, purity, and scalability, making it feasible to produce large quantities of this compound for both research and industrial applications. The ability to synthesize 6-Vinyl-1H-indole efficiently is crucial for advancing its use in drug discovery and materials science.

In conclusion, 6-Vinyl-1H-indole (CAS No. 865375-46-8) is a multifaceted compound with broad applications in medicinal chemistry, materials science, and synthetic organic chemistry. Its unique structural features and versatile reactivity make it an invaluable intermediate in the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.